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Compound of Interest

2-nitro-N-
Compound Name:
propylbenzenesulfonamide

cat. No.: B3058505

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-nitro-N-
propylbenzenesulfonamide, a small molecule of interest in chemical and pharmaceutical
research. This document details its chemical identity, physicochemical properties, and a
proposed synthesis protocol. Due to the limited publicly available data on this specific
compound, this guide leverages information from closely related 2-nitrobenzenesulfonamide
analogs to present potential experimental workflows for synthesis, analysis, and biological
screening. The methodologies and data presented herein are intended to serve as a
foundational resource for researchers initiating studies on this and similar compounds.

Chemical Identity and Properties

2-nitro-N-propylbenzenesulfonamide is a sulfonamide derivative with a nitro group at the
ortho position of the benzene ring and an N-propyl substituent on the sulfonamide nitrogen.
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Identifier Value Source

2-nitro-N-
IUPAC Name )
propylbenzenesulfonamide

CAS Number 89840-63-1 [1]
Molecular Formula CoH12N204S [1]
Molecular Weight 244.27 g/mol [1]

Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 2-nitro-N-
propylbenzenesulfonamide. Experimental verification of these properties is recommended.

Property Predicted Value Source
Boiling Point 396.3+44.0 °C [1]
Density 1.321 + 0.06 g/cm?3 [1]
pKa 10.77 £ 0.40 [1]

Synthesis Protocol

A specific, peer-reviewed synthesis protocol for 2-nitro-N-propylbenzenesulfonamide is not
readily available in the public domain. However, a reliable method can be adapted from the
synthesis of the closely related analog, N-isopropyl-2-nitrobenzenesulfonamide. This reaction
involves the nucleophilic substitution of the chloride in 2-nitrobenzenesulfonyl chloride by
propylamine.[2]

Proposed Synthesis of 2-nitro-N-
propylbenzenesulfonamide

This protocol is based on the Fukuyama amine synthesis, a mild and efficient method for the
preparation of secondary amines from primary amines via a 2-nitrobenzenesulfonamide
intermediate.[3]
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In Vitro Assays

Cytotoxicity Assay on Host Cells (e.g., Macrophages)

Determine non-toxic concentration range

Antiparasitic Assay (e.g., against L. donovani promastigotes and amastigotes)

[f active

Mechanistic Studies

Measurement of Reactive Oxygen Species (ROS) and Nitric Oxide (NO) production

Cytokine Profiling (e.g., Th1/Th2 cytokines)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3058505#2-nitro-n-propylbenzenesulfonamide-cas-
number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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